3-Hydroxy-5-iodobenzenesulfonamide

• Molecular Formula: C6H6INO3S
• Molecular Weight: 299.09 g/mol
• IUPAC Name: 3-hydroxy-5-iodobenzenesulfonamide
• InChI: InChI=1S/C6H6INO3S/c7-4-1-5(9)3-6(2-4)12(8,10)11/h1-3,9H,(H2,8,10,11)
• InChI Key: FHUJPDFEVOSMGA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1S(=O)(=O)N)I)O

Description

3-Hydroxy-5-iodobenzenesulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with a sulfonamide group (-SO₂NH₂), a hydroxyl (-OH) group at position 3, and an iodine atom at position 4. The iodine substituent introduces steric bulk and enhances electronegativity, which may influence binding affinity to biological targets, while the hydroxyl group contributes to hydrogen-bonding interactions, affecting solubility and reactivity.

Synthesis of such compounds typically involves sulfonylation of aniline derivatives. For instance, analogous sulfonamides are synthesized via reaction of sulfonyl chlorides with amines under basic conditions (e.g., pyridine in dichloromethane) . However, the presence of iodine and hydroxyl groups in 3-Hydroxy-5-iodobenzenesulfonamide may necessitate protective group strategies or modified reaction conditions to avoid side reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-hydroxy-5-iodobenzene-1-sulfonamide typically involves the iodination of 3-hydroxybenzenesulfonamide. One common method is to react 3-hydroxybenzenesulfonamide with iodine and a suitable oxidizing agent, such as sodium hypochlorite, under controlled conditions to introduce the iodine atom at the desired position on the benzene ring.

Industrial Production Methods

Industrial production of 3-hydroxy-5-iodobenzene-1-sulfonamide may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-5-iodobenzene-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The iodine atom can be reduced to a hydrogen atom.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like sodium azide or thiolates can be used to replace the iodine atom.

Major Products Formed

Oxidation: Formation of 3-oxo-5-iodobenzene-1-sulfonamide.

Reduction: Formation of 3-hydroxybenzenesulfonamide.

Substitution: Formation of 3-hydroxy-5-substituted-benzene-1-sulfonamide.

Scientific Research Applications

3-Hydroxy-5-iodobenzene-1-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-hydroxy-5-iodobenzene-1-sulfonamide depends on its application. In medicinal chemistry, it may act by inhibiting specific enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to bind to active sites and inhibit enzyme activity. The iodine atom can also play a role in enhancing the compound’s binding affinity through halogen bonding interactions.

Comparison with Similar Compounds

Pharmacological Insights :

• The iodine atom in 3-Hydroxy-5-iodobenzenesulfonamide may enhance binding to hydrophobic enzyme pockets (e.g., carbonic anhydrase), while the hydroxyl group could improve selectivity via hydrogen bonding. This contrasts with the ethyl and methoxy groups in , which likely enhance metabolic stability but reduce polar interactions.
• Chlorinated analogs (e.g., 5-Chlorobenzenesulfonamide) exhibit higher aqueous solubility but lower target affinity compared to iodinated derivatives.